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Compound Focus: 2-Ethenylfuran

CAS No.: 31093-57-9

Cat. No.: S3711287

Compound Identification and Properties

The table below summarizes the fundamental identification and calculated physical properties for 2-

Ethenylfuran, which are crucial for developing analytical methods.

Property Value / Description

IUPAC Name 2-Ethenylfuran / 2-Vinylfuran [1] [2]
CAS Registry Number 1487-18-9 [1] [2]

Molecular Formula CeHeO [1] [3] [2]

Molar Mass 94.11 g/mol [2] / 94.113 g/mol [3]
Density (calc.) 0.959 g/cm3 [2]

Boiling Point (calc.) 100.3 °C at 760 mmHg [2]

Flash Point (calc.) 5.5°C[2]

Physical Form Liquid [1]
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Property

Signal Word (GHS)

Storage Temperature

SMILES

InChl Key

Value /| Description

Danger [1]

-10°C [1]

C1=C(OC=C1)C=C [2]

QQBUHYQVKJIQAOB-UHFFFAOYSA-N [1] [2]

> Important Note: The physical properties of boiling point, flash point, and density are listed as calculated

values, not experimental data. You should treat these with caution and verify them experimentally for use in

rigorous scientific work [2].

Chromatographic Separation & Quantification

Guidance

Since 2-Ethenylfuran is a volatile organic compound, Gas Chromatography (GC) is the recommended

analytical technique. The following workflow outlines the general process for developing a quantitative GC

method.
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[Start: Method Developmena

:

1. Sample Preparation
» Use internal standard if possible
* Ensure solvent compatibility
* Filter samples (0.45um)

y

2. Column Selection
* Select Equity-1 or similar
non-polar GC column

:

3. Method Optimization
» Optimize temperature ramp
* Adjust carrier gas flow rate

'

4. System Suitability
* Check resolution of isomers
* Verify peak shape (tailing)

:

5. Calibration & Validation
* Prepare calibration standards
* Establish linearity, precision, accuracy

Click to download full resolution via product page

Key Parameters for Method Development

Based on best practices for analyzing similar compounds, here are critical parameters to consider:
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Aspect Recommendation & Rationale

Analytical Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for volatile furans [4].
Technique

Column For separating isomers (e.g., 2-Ethylfuran and 2,5-Dimethylfuran), a 100%

Selection dimethylpolysiloxane phase column like the Supelco Equity-1 has proven effective

for complete baseline separation [4].

Sample Use high-purity solvents. For liquid samples, filter through a 0.45 pm or 0.2 pym
Preparation syringe filter to protect the column and instrument [5].

Calibration Prepare standards across a range of concentrations. A well-optimized method can
Curve achieve recoveries of 80-110% and repeatability (RSD) below 14% [4].

General Best Ensure your sample solvent is not stronger than the initial mobile phase (in GC,
Practice this relates to injection solvent focusing) to prevent peak broadening and loss of

resolution [5].

Frequently Asked Questions & Troubleshooting

Q1: My 2-Ethenylfuran peaks are broad and tailing. What could be the cause?

e Possible Cause 1: Inactive Liner or Column.
o Solution: Check and replace the GC inlet liner. If the problem persists, consider trimming the
first few centimeters of the analytical column or replacing it.
¢ Possible Cause 2: Inappropriate Injection Solvent or Technique.
o Solution: Ensure the solvent is suitable for your injection technique (e.g., split/splitless). A
solvent that is too "strong" can lead to band broadening [5].

Q2: How can I improve the separation between 2-Ethenylfuran and a co-eluting impurity?

¢ Primary Strategy: Optimize the Oven Temperature Program.
o Solution: A slower temperature ramp rate will improve separation. Fine-tune the initial hold
time and temperature to maximize the resolution of early eluting compounds.
e Secondary Strategy: Verify Column Selectivity.
o Solution: The recommended non-polar column is a good starting point. If resolution is
insufficient, you may need to test a column with a different stationary phase (e.g., a wax phase
for greater polarity separation).
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Q3: My calibration curve is non-linear at higher concentrations. How can I fix this?

e Possible Cause: Detector Saturation or Overloading.
o Solution: Dilute your samples and standards to fall within the linear range of the detector.
Some instruments allow for the application of a calibration function to correct for non-linearity at
high concentrations [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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